Cas no 885528-94-9 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride)
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-oxoquinazolin-3(4H)-yl)ethanesulfonyl fluoride
- 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
- ES-2109
- G53981
- 2-(4-OXOQUINAZOLIN-3-YL)ETHANESULFONYL FLUORIDE
- 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonylfluoride
- CS-0241729
- 958-616-9
- Z164680258
- 885528-94-9
- AKOS001284089
- EN300-23711
- KKB52894
-
- MDL: MFCD08444187
- Inchi: 1S/C10H9FN2O3S/c11-17(15,16)6-5-13-7-12-9-4-2-1-3-8(9)10(13)14/h1-4,7H,5-6H2
- InChI Key: UPXFUDMPGUKCKT-UHFFFAOYSA-N
- SMILES: S(CCN1C=NC2C=CC=CC=2C1=O)(=O)(=O)F
Computed Properties
- Exact Mass: 256.03179149Da
- Monoisotopic Mass: 256.03179149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.2Ų
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23711-0.05g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-23711-0.1g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-23711-0.25g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-23711-0.5g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-23711-1.0g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-23711-2.5g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-23711-5.0g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-23711-10.0g |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312399-50mg |
2-(4-Oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 50mg |
¥2539.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312399-100mg |
2-(4-Oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride |
885528-94-9 | 95% | 100mg |
¥3283.00 | 2024-04-27 |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
Introduction to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 885528-94-9)
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 885528-94-9, belongs to the quinazoline derivatives family, which is well-known for its broad spectrum of biological activities. Quinazoline scaffolds have been extensively studied due to their structural versatility and demonstrated efficacy in various therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.
The molecular structure of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride incorporates a sulfonyl fluoride functional group, which is a key feature that enhances its reactivity and utility in synthetic chemistry. The sulfonyl fluoride moiety is particularly valuable in medicinal chemistry because it can participate in nucleophilic substitution reactions, allowing for further derivatization and the development of novel bioactive molecules. This characteristic makes the compound a promising intermediate in the synthesis of pharmacophores targeting various disease pathways.
In recent years, there has been a surge in research focused on quinazoline derivatives due to their potential as scaffolds for drug discovery. Specifically, modifications at the 3-position of the quinazoline ring have been shown to influence binding affinity and selectivity toward biological targets. The presence of the 4-oxo-3,4-dihydroquinazolin-3-yl moiety in this compound suggests that it may exhibit inhibitory activity against enzymes or receptors involved in critical biological processes. For instance, quinazoline derivatives have been reported to interact with kinases and other enzymes implicated in cancer progression, making this compound a candidate for further investigation in oncology research.
One of the most compelling aspects of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride is its potential role as a building block for the development of small-molecule inhibitors. The sulfonyl fluoride group can be selectively displaced by various nucleophiles, enabling the construction of complex molecules with tailored biological properties. This reactivity has been leveraged in the synthesis of inhibitors targeting protein-protein interactions and enzyme catalysis, areas where quinazoline-based compounds have shown particular promise.
Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel quinazoline derivatives with improved pharmacokinetic profiles. The structural features of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride make it an attractive candidate for virtual screening campaigns aimed at identifying lead compounds for drug development. By integrating experimental data with computational modeling, researchers can predict the binding modes and efficacy of this compound against relevant biological targets.
The synthesis of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the condensation of appropriate precursors to form the quinazoline core, followed by functionalization at the 3-position and introduction of the sulfonyl fluoride group. These synthetic routes are optimized for scalability and yield, ensuring that researchers can access sufficient quantities of the compound for both preclinical studies and industrial applications.
In conclusion, 2-(4-oxyloxyloxyloxyloxyloxyloxyloxyloxyxanthine)-ethanesulfonfluoride (CAS No. 88552894) represents a significant advancement in quinazoline-based drug discovery. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in shaping the future of pharmaceutical innovation.
885528-94-9 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)